5-(2,5-Difluorobenzoyl)-2-methylpyridine

Specification

• CAS No.: 1187169-30-7
• Molecular Formula: C13H9F2NO
• Molecular Weight: 233.21 g/mol
• IUPAC Name: (2,5-difluorophenyl)-(6-methylpyridin-3-yl)methanone
• Standard InChI: InChI=1S/C13H9F2NO/c1-8-2-3-9(7-16-8)13(17)11-6-10(14)4-5-12(11)15/h2-7H,1H3
• Standard InChI Key: XFXGZDPYHPQTKX-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)C(=O)C2=C(C=CC(=C2)F)F
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)C2=C(C=CC(=C2)F)F

Introduction

5-(2,5-Difluorobenzoyl)-2-methylpyridine is an organic compound that combines a pyridine ring with a benzoyl group substituted with two fluorine atoms at the 2nd and 5th positions of the benzene ring. The methyl group is attached to the pyridine ring at the 2nd position. This structure suggests potential applications in pharmaceuticals, agrochemicals, or materials science due to its fluorinated aromatic system and heterocyclic core.

Synthesis Pathways

The synthesis of 5-(2,5-Difluorobenzoyl)-2-methylpyridine typically involves:

• Acylation Reaction: A Friedel-Crafts acylation could be employed where 2-methylpyridine reacts with 2,5-difluorobenzoyl chloride in the presence of a Lewis acid catalyst like aluminum chloride.

• Alternative Methods: Direct coupling methods using palladium-catalyzed reactions (e.g., Suzuki coupling) might also be explored for precision synthesis.

Potential Applications

• Pharmaceuticals: The fluorinated benzoyl group may enhance metabolic stability and binding affinity to biological targets.

• Agrochemicals: Fluorinated compounds are often used as fungicides or pesticides due to their enhanced bioactivity.

• Materials Science: Such compounds can serve as intermediates in synthesizing advanced materials with specific electronic properties.

Analytical Characterization

To confirm the identity and purity of this compound, standard analytical techniques would be utilized:

• NMR Spectroscopy (1H and 13C): To determine the chemical environment of hydrogen and carbon atoms.

• Mass Spectrometry (MS): For molecular weight confirmation.

• Infrared Spectroscopy (IR): To identify functional groups like ketones and aromatic systems.

• X-Ray Crystallography: For detailed structural elucidation if crystalline samples are available.

Research Findings and Literature Gaps

Currently, no specific research findings related to "5-(2,5-Difluorobenzoyl)-2-methylpyridine" were identified in the provided search results. This suggests a potential gap in the literature or limited exploration of this compound's properties and applications.

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